N-[5-(2-anilino-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-4-phenylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[5-(2-anilino-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-4-phenylbenzamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Enzyme Inhibition Applications
N-[5-(2-anilino-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-4-phenylbenzamide and its derivatives have been investigated for their enzyme inhibition properties. For instance, compounds incorporating thiadiazole moieties have been studied for their inhibitory effects on carbonic anhydrase isozymes, which are crucial for catalyzing the synthesis of bicarbonate ion from carbon dioxide and water. These compounds have shown inhibitory activities in the nanomolar range against human carbonic anhydrase I and II, highlighting their potential for therapeutic applications in conditions where enzyme modulation is beneficial (Gokcen et al., 2016).
Antimicrobial and Antitubercular Agents
Thiadiazole derivatives have demonstrated significant antimicrobial and antitubercular activities. Research has identified these compounds as potent antituberculosis agents, showing outstanding in vitro activity against Mycobacterium tuberculosis and multidrug-resistant strains. Their high selectivity and low toxicity in mammalian cell lines suggest their potential as targeted antimicrobial therapies (Karabanovich et al., 2016).
Anticancer Properties
The structural features of thiadiazole derivatives have been explored for their anticancer properties through the pharmacophore hybridization approach. Such compounds have been synthesized and evaluated for their anticancer activity, presenting a cost-effective strategy for developing novel anticancer agents. These studies provide insights into designing drug-like molecules with potential applications in cancer therapy (Yushyn et al., 2022).
Central Nervous System (CNS) Activity
Research into 2-amino-5-sulfanyl-1,3,4-thiadiazole derivatives has revealed their potential in affecting central nervous system activity. Some of these compounds exhibit antidepressant and anxiolytic properties, comparable to reference drugs such as Imipramine and Diazepam. This highlights their potential as new therapeutic agents for treating CNS disorders (Clerici et al., 2001).
properties
IUPAC Name |
N-[5-(2-anilino-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-4-phenylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18N4O2S2/c28-20(24-19-9-5-2-6-10-19)15-30-23-27-26-22(31-23)25-21(29)18-13-11-17(12-14-18)16-7-3-1-4-8-16/h1-14H,15H2,(H,24,28)(H,25,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAVFZQFGGUSKMT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)NC3=NN=C(S3)SCC(=O)NC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18N4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[5-(2-anilino-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-4-phenylbenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.